Cas no 88131-67-3 (1H-Indole, 4-methoxy-1-(methylsulfonyl)-)
88131-67-3 structure
Product Name:1H-Indole, 4-methoxy-1-(methylsulfonyl)-
CAS No:88131-67-3
MF:C10H11NO3S
MW:225.264241456985
CID:643968
PubChem ID:13227934
Update Time:2025-04-19
1H-Indole, 4-methoxy-1-(methylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole, 4-methoxy-1-(methylsulfonyl)-
- 4-methoxy-1-methylsulfonylindole
- DTXSID30530209
- 1-(Methanesulfonyl)-4-methoxy-1H-indole
- 88131-67-3
- 4-methoxy-1-(methylsulfonyl)-1H-indole
- 1-methanesulfonyl-4-methoxy-1H-indole
-
- Inchi: 1S/C10H11NO3S/c1-14-10-5-3-4-9-8(10)6-7-11(9)15(2,12)13/h3-7H,1-2H3
- InChI Key: XSADGTZEFMKWAF-UHFFFAOYSA-N
- SMILES: S(C)(N1C=CC2C(=CC=CC1=2)OC)(=O)=O
Computed Properties
- Exact Mass: 225.04596439g/mol
- Monoisotopic Mass: 225.04596439g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 56.7Ų
1H-Indole, 4-methoxy-1-(methylsulfonyl)- Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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